methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[[4-[bis(prop-2-enyl)sulfamoyl]benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C25H31N3O5S2.ClH/c1-6-13-28(14-7-2)35(31,32)19-10-8-18(9-11-19)23(29)26-24-22(25(30)33-5)20-12-15-27(17(3)4)16-21(20)34-24;/h6-11,17H,1-2,12-16H2,3-5H3,(H,26,29);1H
• InChI Key: SIMGNSLTOMHAFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C.Cl
• Molecular Formula: C25H32ClN3O5S2
• Molecular Weight: 554.1 g/mol

Description

Methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C25H32ClN3O5S2 and its molecular weight is 554.12. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Drug Design

Compounds with similar structures to the one mentioned have been synthesized and studied for their potential as intermediates in the synthesis of more complex molecules. For example, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems highlights the interest in thienopyridine derivatives for their unique chemical properties and potential applications in medicinal chemistry (Bakhite, Yamada, & Al‐Sehemi, 2005). Such compounds are valuable for drug design and development, where the precise manipulation of molecular structure can lead to compounds with desirable pharmacological activities.

Antimicrobial Research

Some thieno[2,3-b]pyridine derivatives have been studied for their antimicrobial properties. This research indicates the potential of these compounds to serve as the basis for developing new antimicrobial agents. The synthesis and investigation of antimicrobial activity of new pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives exemplify this application, demonstrating the broad interest in these compounds for pharmaceutical research (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Biological Activity and Pharmacology

Related compounds have been synthesized as part of research programs targeting molecules with potential anti-inflammatory, analgesic, or other pharmacological activities. The investigation into compounds like methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate points towards the ongoing research into thienopyridine derivatives for their potential biological activities, which could lead to the development of new therapeutic agents (Moloney, 2001).